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A new-generation Janus kinase (JAK) inhibitor, jaktinib, is showing significant promise in
overcoming resistance to ruxolitinib, the current standard of care for myelofibrosis. Clinical trial
data in patients who are resistant or intolerant to ruxolitinib demonstrate that jaktinib can
effectively reduce spleen volume and symptom burden, suggesting a new therapeutic option for
this challenging patient population.

Myelofibrosis is a serious bone marrow disorder characterized by the dysregulation of the JAK-
STAT signaling pathway, often driven by mutations in the JAK2 gene, most commonly the
V617F mutation. Ruxolitinib, a potent inhibitor of JAK1 and JAK2, has been a cornerstone of
treatment. However, a significant number of patients either do not respond, lose their response
over time, or are intolerant to the therapy, highlighting a critical unmet medical need.

Jaktinib, a novel oral inhibitor of JAK and activin A receptor type 1 (ACVR1), has emerged as a
promising agent in this setting. Its dual mechanism of action not only targets the primary driver

of myelofibrosis through JAK inhibition but also addresses the anemia often associated with the
disease via ACVRL inhibition.

Comparative Efficacy in Ruxolitinib-
Resistant/Intolerant Patients
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Clinical studies have evaluated the efficacy of jaktinib in patients with myelofibrosis who were
previously treated with ruxolitinib and were either refractory (resistant) or intolerant to the
treatment. The findings from these trials underscore the potential of jaktinib as a second-line

therapy.
Jaktinib in Ruxolitinib- Jaktinib in Ruxolitinib-
Efficacy Endpoint Refractory/Relapsed MF Intolerant MF
(NCT04851535)[1][2] (NCT04217993)[3][4]

Spleen Volume Reduction

32.4% (11 out of 34 patients) 43.2% (19 out of 44 patients)
235% (SVR35) at Week 24

Total Symptom Score (TSS)

i 46.4% (13 out of 28 patients) 61.8% (21 out of 34 patients)
Reduction 250% at Week 24

These results are particularly noteworthy given the patient population, who had limited
treatment options after failing or not tolerating ruxolitinib.

Understanding the Mechanisms: Ruxolitinib
Resistance and Jaktinib's Dual Action

Resistance to ruxolitinib can arise from various mechanisms, including the acquisition of new
mutations in the JAK2 gene. Preclinical studies have identified several point mutations in the
JAK2 kinase domain that confer resistance to ruxolitinib and other type | JAK inhibitors.[5]

Jaktinib's distinct advantage may lie in its dual inhibitory profile. While it effectively targets the
JAK-STAT pathway, its inhibition of ACVRL1 offers a complementary mechanism to improve
disease-related anemia, a common and debilitating symptom of myelofibrosis that can be
exacerbated by ruxolitinib treatment.

Signaling Pathways

The diagrams below illustrate the signaling pathways targeted by ruxolitinib and jaktinib.
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Ruxolitinib's mechanism of action.

Cytoplasm Nucleus

o - -Inhibitien - - Phosphorylation pSTAT Translocation Gene Transcription ]
@ JAK STAT (Dimer) (Proliferation, Inflammation)
SMAD PSMAD Translocation Hepcidin Gene
Inhibition Expression

ell Membrane | Activation

Cytokine
Receptor

BMPG ACVR1

Phosphorylation

Click to download full resolution via product page

Jaktinib's dual mechanism of action.
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Experimental Protocols

The clinical evaluation of jaktinib in ruxolitinib-resistant and -intolerant myelofibrosis was

conducted through single-arm, open-label, multicenter, phase 2 studies.

Key Aspects of the Clinical Trial Protocols:

Patient Population: Adults with intermediate or high-risk primary or secondary myelofibrosis
who had been previously treated with ruxolitinib.

o Refractory/Relapsed Cohort (NCT04851535): Patients with an inadequate spleen
response or spleen regrowth after ruxolitinib treatment.[1][2]

o Intolerant Cohort (NCT04217993): Patients who discontinued ruxolitinib due to
intolerance.[3]

Intervention: Jaktinib administered orally, typically at a starting dose of 100 mg twice daily.[1]

[2]

Primary Endpoint: The proportion of patients achieving a spleen volume reduction of 35% or
more from baseline at 24 weeks, as measured by MRI or CT scan.[1][2]

Secondary Endpoints: Included the proportion of patients with a 50% or greater improvement
in the Myelofibrosis Symptom Assessment Form (MF-SAF) Total Symptom Score (TSS),
duration of spleen response, and safety.[1][2]

Preclinical Assessment of Ruxolitinib Resistance:

The development of ruxolitinib-resistant models for preclinical evaluation typically involves the

following steps:[5]

Cell Line Culture: Murine pro-B cell lines (e.g., Ba/F3) expressing the human erythropoietin
receptor and the JAK2 V617F mutation are commonly used. These cells are dependent on
JAK?2 signaling for survival and proliferation.

Generation of Resistance: Ruxolitinib-resistant cell lines are generated by culturing the
parental JAK2 V617F-expressing cells in the continuous presence of escalating
concentrations of ruxolitinib.
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» Selection of Resistant Clones: Clones that can proliferate at high concentrations of ruxolitinib
are selected and expanded.

o Characterization of Resistance: The molecular basis of resistance is often investigated by
sequencing the JAK2 gene to identify mutations in the kinase domain.

o Comparative Efficacy Studies: The efficacy of novel JAK inhibitors, such as jaktinib, would
then be tested in these resistant cell lines and compared to the efficacy of ruxolitinib. Key
parameters measured include the half-maximal inhibitory concentration (IC50) for cell
proliferation and the inhibition of downstream signaling molecules like STAT3.

Conclusion

The emergence of jaktinib offers a significant advancement in the treatment landscape for
myelofibrosis, particularly for patients who have exhausted the benefits of ruxolitinib. Its dual
inhibition of JAK and ACVRL1 provides a multi-faceted approach to tackling both the proliferative
and anemic aspects of the disease. The robust clinical data in a difficult-to-treat patient
population, supported by a strong mechanistic rationale, positions jaktinib as a valuable new
tool for clinicians and a beacon of hope for patients with ruxolitinib-resistant myelofibrosis.
Further research will continue to delineate its optimal use in the management of this complex
hematological malignancy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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